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Introduction

N,N-Dimethylpropionamide (DMPA), also known as N,N-dimethylpropanamide, is a polar
aprotic solvent and versatile chemical intermediate with the CAS number 758-96-3.[1][2] Its
unique chemical structure, featuring two methyl groups attached to the nitrogen atom of a
propionamide backbone, provides a distinct set of physical and chemical properties that make
it highly valuable in various organic synthesis applications.[1] DMPA is a colorless liquid with a
high boiling point and thermal stability, making it suitable for a wide range of reaction
conditions.[3] It is a homolog of N,N-dimethylformamide (DMF) and N,N-dimethylacetamide
(DMAC), but offers lower toxicity and volatility compared to DMF.[3] This document provides a
comprehensive overview of DMPA's applications, physical and chemical properties,
experimental protocols, and safety information.

Physical and Chemical Properties

DMPA's utility in organic synthesis is largely dictated by its physical and chemical
characteristics. It is a strong donor solvent, capable of dissolving a wide array of organic
compounds and coordinating with metal ions through its carbonyl oxygen.[1][4]

Table 1: Physical and Chemical Properties of N,N-Dimethylpropionamide
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Property Value Reference
Molecular Formula CsH11NO [1]
Molecular Weight 101.15 g/mol [5]

CAS Number 758-96-3 [1]
Appearance Colorless liquid [1]

Density 0.92 g/mL at 25 °C [6]

Boiling Point 174-176 °C [11[3]
Melting Point -45 °C [1107]

Flash Point 62-63 °C [11[7]
Refractive Index 1.438-1.442 at 20 °C [1]

. Miscible with water and various
Solubility ) [518]
organic solvents

Purity =>99.0% [1]

Applications in Organic Synthesis

DMPA's multifaceted nature allows it to serve several roles in organic synthesis, including as a
solvent, a reagent, an intermediate, and a catalyst.

As a Solvent

Due to its polar aprotic nature and high boiling point, DMPA is an excellent solvent for a variety
of organic reactions and materials.[2][8]

o Polymer Synthesis: Similar to DMAC, DMPA is used as a solvent for the synthesis of high-
molecular-weight polymers such as polyimides and polysulfones.[3][9] It is also utilized as a
reaction medium in the production of fibers and films and as a binder for coatings.[3]

o General Organic Reactions: Its ability to dissolve a wide range of organic compounds makes
it a suitable solvent for various synthetic transformations.[1][3] It can stabilize charged
intermediates, which can enhance reaction efficiency.[10]
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o Electronic Chemicals: In the electronics industry, DMPA serves as a solvent for synthetic
resins, photographic chemicals, and coatings.[1] It is also used in the formulation of lithium
battery electrolytes and in the production of LCD strippers.[1]

As a Reagent and Intermediate

DMPA can act as a building block or a key component in the synthesis of more complex
molecules.[2]

e Pharmaceutical and Agrochemical Synthesis: It serves as a vital intermediate in the
manufacturing of active pharmaceutical ingredients (APIs) and agrochemicals.[1][2] Its
reactive amide functionality allows it to participate in a range of reactions to build larger
molecular structures.[2]

o Zeolite Synthesis: DMPA has been specifically used as a template molecule in the
preparation of AST-type zeolites, which exhibit a distinct plate-like morphology and have
potential applications in catalysis and separation processes.[4][6][8][11]

As a Catalyst

DMPA can also function as a catalyst, accelerating various organic reactions to improve
product yields.[3]

o Reaction Acceleration: It has been shown to accelerate cyclization, halogenation, cyanation,
alkylation, and dehydrogenation reactions.[3][9]

Diagrams and Visualizations
Roles of DMPA in Organic Synthesis
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Caption: Logical relationship of DMPA's roles in synthesis.

Coordination with Metal lons
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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